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Compound of Interest

Compound Name: Triallyl cyanurate

Cat. No.: B085880 Get Quote

This guide provides a focused examination of the fundamental chemical properties of triallyl
cyanurate, specifically its molecular weight and formula. Triallyl cyanurate is a cross-linking

agent utilized in the polymer industry to enhance the thermal and mechanical properties of

various materials.[1][2] An accurate understanding of its molecular weight and formula is crucial

for stoichiometric calculations in polymer synthesis and material formulation.

Core Chemical Data
The essential quantitative data for triallyl cyanurate is summarized in the table below. This

information is foundational for any research or development work involving this compound.

Property Value

Molecular Formula C₁₂H₁₅N₃O₃[1][3][4][5][6]

Molecular Weight 249.27 g/mol [1][4][5][6][7]

CAS Number 101-37-1[1][3]

Derivation of Molecular Weight and Formula
The molecular formula and weight of triallyl cyanurate are not determined through a singular

experimental protocol but are rather fundamental properties derived from its chemical structure.

The molecular formula, C₁₂H₁₅N₃O₃, is an empirical representation of the number of atoms of

each element within one molecule of the compound.
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The molecular weight is calculated by summing the atomic weights of all atoms in the

molecular formula. This calculation is based on the standard atomic weights of carbon (C),

hydrogen (H), nitrogen (N), and oxygen (O).

Elemental Composition and Molecular Formula Derivation

The logical relationship for determining the molecular formula of triallyl cyanurate is based on

its elemental constituents.

Elemental Constituents

Molecular Formula

Carbon (C)
12 atoms

C₁₂H₁₅N₃O₃

Hydrogen (H)
15 atoms

Nitrogen (N)
3 atoms

Oxygen (O)
3 atoms
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Caption: Elemental composition of triallyl cyanurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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